Cas no 2229206-05-5 (3-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229206-05-5
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5804585
• PubChem ID: 165852400
• Update Time: 2025-06-14

3-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-2001226
• 2229206-05-5

• Inchi： 1S/C12H16FN/c1-7-5-4-6-8(13)9(7)10-11(14)12(10,2)3/h4-6,10-11H,14H2,1-3H3
• InChI Key： UXFIKBRPGBPMSZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Research Brief on 3-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229206-05-5)

The compound 3-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229206-05-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylamine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating neurological and psychiatric disorders.

One of the key areas of research involves the compound's interaction with neurotransmitter systems, particularly its role as a modulator of monoamine transporters. Preliminary in vitro studies have demonstrated its high affinity for serotonin and dopamine transporters, suggesting potential applications in mood disorders such as depression and anxiety. The fluorine and methyl substitutions on the phenyl ring are believed to enhance its pharmacokinetic properties, including improved blood-brain barrier penetration and metabolic stability.

Recent advancements in synthetic chemistry have enabled the scalable production of 3-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropan-1-amine with high enantiomeric purity. This has facilitated more detailed pharmacological evaluations. In vivo studies in rodent models have shown promising results, with the compound exhibiting anxiolytic and antidepressant-like effects at low doses. Furthermore, its favorable safety profile in acute toxicity studies supports its potential for clinical development.

Another notable aspect of this compound is its potential application in neurodegenerative diseases. Research has indicated that it may possess neuroprotective properties, possibly through modulation of oxidative stress pathways. These findings open new avenues for exploring its use in conditions such as Parkinson's and Alzheimer's diseases. However, further studies are required to elucidate the exact mechanisms involved and to assess its efficacy in more complex disease models.

In conclusion, 3-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropan-1-amine represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and broad pharmacological activity make it a valuable subject for ongoing and future research. Continued investigation into its mechanisms and therapeutic potential will be crucial for translating these findings into clinical applications.